Cas no 820980-25-4 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-)

3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)- structure
820980-25-4 structure
Product Name:3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-
CAS No:820980-25-4
MF:C16H22F2N2
MW:280.356091022491
CID:698814
PubChem ID:69058355
Update Time:2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-
    • (3S)-N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]pyrrolidin-3-amine
    • 820980-25-4
    • (S)-N-Cyclopentyl-N-(3,5-difluorobenzyl)pyrrolidin-3-amine
    • DTXSID60739627
    • SCHEMBL4477824
    • Inchi: 1S/C16H22F2N2/c17-13-7-12(8-14(18)9-13)11-20(15-3-1-2-4-15)16-5-6-19-10-16/h7-9,15-16,19H,1-6,10-11H2/t16-/m0/s1
    • InChI Key: DYNZACFDBAFXLJ-INIZCTEOSA-N
    • SMILES: FC1C=C(C=C(C=1)CN([C@@H]1CNCC1)C1CCCC1)F

Computed Properties

  • Exact Mass: 280.17510503g/mol
  • Monoisotopic Mass: 280.17510503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų
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